![molecular formula C10H13ClF3NO B6277872 {[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride CAS No. 2763758-86-5](/img/no-structure.png)
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
Overview
Description
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride (MTFMAHCl) is a synthetic drug with a wide range of applications in scientific research. It is a versatile compound that can be used as a reagent, a catalyst, and a substrate in a variety of chemical reactions. MTFMAHCl has been used in the synthesis of various organic compounds, including pharmaceuticals, and it has also been used in the study of enzyme kinetics and the development of drug delivery systems.
Scientific Research Applications
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is widely used in scientific research as a reagent, catalyst, and substrate in various chemical reactions. It has been used in the synthesis of various organic compounds, including pharmaceuticals. It has also been used in the study of enzyme kinetics, the development of drug delivery systems, and the development of new drugs.
Mechanism of Action
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is an inhibitor of the enzyme monoamine oxidase (MAO). MAO is responsible for the breakdown of monoamine neurotransmitters, such as serotonin and dopamine, in the brain. By inhibiting MAO, {[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride increases the levels of these neurotransmitters in the brain, which can lead to a variety of effects, including increased alertness, improved mood, and improved cognitive performance.
Biochemical and Physiological Effects
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase alertness, improve mood, and improve cognitive performance. In addition, it has been shown to increase the levels of dopamine and serotonin in the brain, which can lead to increased feelings of pleasure and well-being. It has also been shown to reduce anxiety and stress levels, as well as improve sleep quality.
Advantages and Limitations for Lab Experiments
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride has several advantages and limitations for use in lab experiments. The major advantage of using {[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is that it is a readily available, inexpensive reagent. Additionally, it is relatively stable and can be stored for long periods of time without significant degradation. The major limitation of using {[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is that it is a relatively toxic compound and must be handled with care.
Future Directions
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride has a wide range of potential applications in scientific research. It could be used in the development of new drugs, drug delivery systems, and enzyme inhibitors. Additionally, it could be used to study the effects of monoamine neurotransmitters on behavior and cognition. Finally, it could be used to study the effects of MAO inhibitors on mood and well-being.
Synthesis Methods
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is synthesized by reacting 4-methoxy-2-trifluoromethylphenylmethanol with hydrochloric acid. The reaction is typically carried out in aqueous solution at a temperature of 70-80°C. The reaction is exothermic and the product is formed in high yields. The product is then isolated by filtration and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for {[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride involves the reaction of 4-methoxy-2-(trifluoromethyl)benzaldehyde with methylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-methoxy-2-(trifluoromethyl)benzaldehyde", "methylamine", "reducing agent", "solvent", "hydrochloric acid" ], "Reaction": [ "Dissolve 4-methoxy-2-(trifluoromethyl)benzaldehyde in a suitable solvent.", "Add methylamine to the reaction mixture and stir at room temperature for several hours.", "Heat the reaction mixture to reflux and continue stirring for several hours.", "Cool the reaction mixture and add a reducing agent to the mixture.", "Stir the reaction mixture until the reduction is complete.", "Acidify the reaction mixture with hydrochloric acid to yield {[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride.", "Isolate the product by filtration and wash with a suitable solvent." ] } | |
CAS RN |
2763758-86-5 |
Product Name |
{[4-methoxy-2-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride |
Molecular Formula |
C10H13ClF3NO |
Molecular Weight |
255.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
